![molecular formula C7H7Br2NO B1272946 4-(Bromoacetyl)pyridine hydrobromide CAS No. 5349-17-7](/img/structure/B1272946.png)
4-(Bromoacetyl)pyridine hydrobromide
Overview
Description
4-(Bromoacetyl)pyridine hydrobromide, also known as 4-BAP-HBr, is a compound of bromoacetylpyridine and hydrobromide. It is an important reagent used in the synthesis of organic compounds, such as pharmaceuticals and other compounds. 4-BAP-HBr has been studied extensively in recent years, and its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
4-(Bromoacetyl)pyridine hydrobromide is used in the synthesis of various heterocyclic compounds. For example, it's involved in the synthesis of 2-pyridylimidazo pyridine in water, a process characterized by high yields, mild reaction conditions, and environmental friendliness (Li Hong-ying, 2012). Similarly, it's utilized in synthesizing thiazolyl pyridines, which have potent antimicrobial properties. This synthesis demonstrates the chemical's versatility in creating biologically active compounds (F. M. Abdelrazek et al., 2019).
Development of Polyelectrolytes
The compound is instrumental in synthesizing hyperbranched polyelectrolytes, as seen in the reaction of 3,5-bis(bromomethyl)pyridine hydrobromide to yield new hyperbranched polyelectrolytes. These developments are significant in the field of material science for their unique chemical and physical properties (Sophie Monmoton et al., 2008).
Antimicrobial and Environmental Applications
This chemical is also key in modifying poly(4-vinyl pyridine) particles for antimicrobial and environmental applications. The modified particles demonstrate significant bactericidal characteristics, highlighting the compound's potential in developing new antimicrobial materials (N. Sahiner & Alper O. Yasar, 2013).
Synthesis of Dyes and Coloring Agents
This compound is involved in the synthesis of dyes, such as the creation of new biscyanine dyes. These dyes have specific electronic spectra and are used in various applications, including in the textile and printing industries (O. V. Skrypska et al., 2020).
Pharmaceutical Intermediates
This compound is used in synthesizing intermediates for pharmaceuticals, exemplified by its role in producing key intermediates for drugs like rupatadine (Jianyu Guo et al., 2015).
Chemical Catalysis
It acts as a catalyst in various chemical reactions, such as aziridination of olefins using Chloramine-T, demonstrating its role in facilitating and improving the efficiency of chemical reactions (S. I. Ali et al., 1999).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It has specific target organ toxicity (single exposure) with the target organs being the respiratory system .
Mechanism of Action
Mode of Action
It has been used in the design and synthesis of potent, selective, and orally bioavailable tetrasubstituted imidazole inhibitors of p38 mitogen-activated protein kinase . This suggests that the compound may interact with its targets to inhibit certain protein kinases, but the exact mechanism remains unclear.
Biochemical Pathways
It’s known that the compound has been used in the synthesis of inhibitors of the p38 mitogen-activated protein kinase pathway , which plays a crucial role in cellular responses to stress and inflammation.
Result of Action
As mentioned earlier, it has been used in the synthesis of inhibitors of the p38 mitogen-activated protein kinase pathway , suggesting it may have effects on cellular stress responses.
Biochemical Analysis
Biochemical Properties
4-(Bromoacetyl)pyridine hydrobromide plays a significant role in biochemical reactions. It is known to interact with enzymes, proteins, and other biomolecules. For instance, it has been used in the design and synthesis of potent, selective, and orally bioavailable tetrasubstituted imidazole inhibitors of p38 mitogen-activated protein kinase . The compound’s interaction with these enzymes and proteins can lead to the inhibition or activation of specific biochemical pathways, thereby influencing various cellular processes.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been used to prepare 2-Phenyl-4-(4-pyridyl)imidazole, which is known to impact cellular signaling pathways . The compound’s ability to modulate these pathways can lead to changes in cell behavior, including proliferation, differentiation, and apoptosis.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s structure allows it to interact with specific enzymes and proteins, leading to the modulation of their activity. For instance, its interaction with p38 mitogen-activated protein kinase results in the inhibition of this enzyme, which plays a crucial role in inflammatory responses .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific storage conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound in in vitro or in vivo studies can lead to changes in cellular behavior and function.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as the inhibition of specific enzymes or pathways. At higher doses, it can lead to toxic or adverse effects. For instance, high doses of the compound have been associated with skin irritation, eye irritation, and respiratory irritation . These dosage-dependent effects highlight the importance of careful dosage optimization in experimental studies.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. The compound’s metabolic pathways can influence metabolic flux and metabolite levels, thereby affecting overall cellular metabolism . Understanding these pathways is crucial for elucidating the compound’s biochemical and physiological effects.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are essential for its activity. The compound interacts with transporters and binding proteins that facilitate its movement across cellular membranes. Its localization and accumulation within specific cellular compartments can influence its activity and function . These transport and distribution mechanisms are critical for understanding the compound’s overall effects on cellular processes.
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. The compound is directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. Its localization within these compartments can influence its interactions with biomolecules and its overall activity . Understanding the subcellular localization of the compound is essential for elucidating its molecular mechanisms and effects on cellular function.
Properties
IUPAC Name |
2-bromo-1-pyridin-4-ylethanone;hydrobromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO.BrH/c8-5-7(10)6-1-3-9-4-2-6;/h1-4H,5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGALBQILADNMKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C(=O)CBr.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Br2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90379914 | |
Record name | 4-(Bromoacetyl)pyridine hydrobromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90379914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5349-17-7 | |
Record name | 5349-17-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1186 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(Bromoacetyl)pyridine hydrobromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90379914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Bromoacetyl)pyridine hydrobromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.